Cas no 90129-15-0 (3-hydroxytetrahydro-2,6-methanofuro[3,2-b]furan-5(2H)-one)

• Product name: 3-hydroxytetrahydro-2,6-methanofuro[3,2-b]furan-5(2H)-one
• CAS No: 90129-15-0
• MF: C₇H₈O₄
• MW: 156.13602
• CID: 883515
• PubChem ID: 273154

3-hydroxytetrahydro-2,6-methanofuro[3,2-b]furan-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxytetrahydro-2,6-methanofuro[3,2-b]furan-5(2H)-one
• NSC118151
• 3-Hydroxytetrahydro-2,6-methanofuro(3,2-b)furan-5(2H)-one
• SCHEMBL964481
• NSC 118151
• DTXSID801009172
• 2-hydroxy-4,8-dioxatricyclo[4.2.1.03,7]nonan-5-one
• NSC-118151
• 90129-15-0

• Inchi： InChI=1S/C7H8O4/c8-4-3-1-2-5(10-3)6(4)11-7(2)9/h2-6,8H,1H2
• InChI Key： IUWAMQNGWSPGTQ-UHFFFAOYSA-N
• SMILES： C1C2C3C(C(C1O3)O)OC2=O

Computed Properties

• Exact Mass: 156.04200
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: -0.8

Experimental Properties

• Density: 1.605
• Boiling Point: 430.7°C at 760 mmHg
• Flash Point: 192.3°C
• Refractive Index: 1.6
• PSA: 55.76000
• LogP: -0.94000